Cas no 1227592-44-0 (2-(3-Bromopyridin-4-YL)acetic acid)

• Product Name: 2-(3-Bromopyridin-4-YL)acetic acid
• CAS No: 1227592-44-0
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• CID: 4689325
• Update Time: 2025-06-08

2-(3-Bromopyridin-4-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOPYRIDIN-4-YL)ACETIC ACID
• (3-Bromo-pyridin-4-yl)-acetic acid
• 2-(3-Bromopyridin-4-YL)acetic acid

• Inchi： 1S/C7H6BrNO2/c8-6-4-9-2-1-5(6)3-7(10)11/h1-2,4H,3H2,(H,10,11)
• InChI Key： ZUJPGXQSUZZIKX-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Topological Polar Surface Area: 50.2

Additional information on 2-(3-Bromopyridin-4-YL)acetic acid

Comprehensive Overview of 2-(3-Bromopyridin-4-YL)acetic acid (CAS 1227592-44-0): Properties, Applications, and Industry Insights

2-(3-Bromopyridin-4-YL)acetic acid (CAS 1227592-44-0) is a specialized brominated pyridine derivative with a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure combines a pyridine ring with a bromine substituent at the 3-position and an acetic acid moiety at the 4-position, offering unique reactivity for cross-coupling reactions and heterocyclic modifications. This compound has garnered significant attention in drug discovery due to its role in constructing bioactive molecules targeting kinases and GPCRs.

In recent years, the demand for high-purity intermediates like 2-(3-Bromopyridin-4-YL)acetic acid has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Researchers frequently search for "CAS 1227592-44-0 solubility," "3-bromopyridine-4-acetic acid synthesis," and "pyridine derivatives in medicinal chemistry," reflecting its relevance in R&D. The compound's logP value (approximately 1.8) and melting point (160-163°C) make it suitable for diverse reaction conditions, while its HPLC purity (>98%) ensures reproducibility in critical applications.

The synthesis of 2-(3-Bromopyridin-4-YL)acetic acid typically involves halogenation of 4-pyridylacetic acid derivatives or Pd-catalyzed coupling strategies. Industry professionals often inquire about "scalable production methods for bromopyridine acids" and "green chemistry alternatives" for its manufacture, highlighting the need for sustainable processes. Recent patent literature (e.g., WO2021158812) demonstrates its utility in creating allosteric modulators for neurological disorders, aligning with the growing focus on CNS drug development.

From a supply chain perspective, CAS 1227592-44-0 is primarily sourced from specialized fine chemical manufacturers in Europe and Asia, with stringent QC protocols to meet GMP standards. Analytical techniques such as NMR (1H: δ 8.62 (d, J=5.1 Hz, 1H), 7.85 (d, J=5.1 Hz, 1H), 4.05 (s, 2H)) and LC-MS (m/z 215.96 [M+H]+) are essential for characterization. The compound's stability under inert atmospheres and compatibility with microwave-assisted chemistry have made it valuable for high-throughput screening platforms.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing trending topics like "targeted protein degradation" and "kinase inhibitor design." Environmental considerations are also prominent, with studies evaluating its biodegradation potential (OECD 301B) and ecotoxicological profile. As the pharmaceutical industry shifts toward fragment-based drug design, the demand for such multifunctional building blocks is expected to grow at a CAGR of 6.2% through 2030 (Source: ACS Medicinal Chemistry Letters, 2023).